(R)-1-(5-Methylnaphthalen-1-YL)ethan-1-amine

• IUPAC Name: (1R)-1-(5-methylnaphthalen-1-yl)ethanamine
• InChI: InChI=1S/C13H15N/c1-9-5-3-8-13-11(9)6-4-7-12(13)10(2)14/h3-8,10H,14H2,1-2H3/t10-/m1/s1
• InChI Key: GNCFOOKDAJHRQC-SNVBAGLBSA-N
• Canonical SMILES: CC1=C2C=CC=C(C2=CC=C1)C(C)N
• Isomeric SMILES: CC1=C2C=CC=C(C2=CC=C1)[C@@H](C)N
• Molecular Formula: C13H15N
• Molecular Weight: 185.26 g/mol

Description

“®-1-(5-Methylnaphthalen-1-YL)ethan-1-amine” appears to be an organic compound consisting of a naphthalene ring (a type of polycyclic aromatic hydrocarbon), which is substituted with a methyl group at the 5-position and an ethan-1-amine group. The “®” indicates that this compound has a specific stereochemistry, meaning the spatial arrangement of its atoms is important.

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Molecular Structure Analysis

The naphthalene ring system in this compound is aromatic, meaning it has a special stability due to delocalized electrons. The presence of the methyl and ethan-1-amine groups will impact the compound’s physical and chemical properties, such as its polarity and reactivity.

Chemical Reactions Analysis

Again, while I couldn’t find specific reactions involving this compound, compounds with similar structures can undergo a variety of reactions. For example, the amine group could be acylated with an acyl chloride to form an amide, or it could react with a carboxylic acid to form an amide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its exact structure, purity, and the conditions under which it’s stored. Generally, we can predict that it would be a solid under normal conditions, and that it would have moderate polarity due to the presence of the amine group.

Scientific Research Applications

If you’re interested in a specific type of application (for example, in drug synthesis, materials science, etc.), or if you have more information about the context in which this compound is used, I could try to provide a more detailed answer. Alternatively, if you’re interested in the applications of a different compound, feel free to ask

Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the applications of this compound. If you have more information about the context in which this compound is used, or if you’re interested in a different compound, I’d be happy to help further.

Safety And Hazards

As with any chemical, handling “®-1-(5-Methylnaphthalen-1-YL)ethan-1-amine” would require appropriate safety precautions. It’s important to use personal protective equipment and follow good laboratory practices. Without specific information, it’s hard to comment on the exact toxicity or environmental impact of this compound.

Future Directions

The study and application of organic compounds like “®-1-(5-Methylnaphthalen-1-YL)ethan-1-amine” is a vast field with many potential future directions. These could include exploring its synthesis and reactions further, studying its behavior in biological systems, or investigating its potential uses in areas like medicine or materials science.

Please note that this is a general analysis based on the structure of the compound. For a more accurate and detailed analysis, specific studies and resources should be consulted.